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The development of next-generation materials, particularly in the field of perovskite solar cells,
has brought to the forefront a critical debate regarding the use of lead-based precursors. While
these materials offer exceptional performance, the inherent toxicity of lead necessitates a
thorough environmental impact assessment and a comparative analysis with viable
alternatives. This guide provides a comprehensive comparison of lead-based precursors and
their common lead-free alternatives, focusing on their environmental impact, supported by
experimental data and detailed methodologies.

Comparative Life Cycle Assessment (LCA)

A Life Cycle Assessment (LCA) is a standardized methodology to evaluate the environmental
impacts associated with all the stages of a product's life, from raw material extraction through
materials processing, manufacture, distribution, use, repair and maintenance, and disposal or
recycling.

A comparative LCA of lead-based and lead-free perovskite solar cells reveals that the
environmental impact is not solely dependent on the toxicity of the metal precursor.[1][2]
Factors such as the energy required for precursor synthesis, solvent usage, and the efficiency
and stability of the final device play a significant role.[3][4]

One study highlighted that in a "cradle-to-gate" analysis, the contribution of lead to the overall
environmental impact was less significant than other components, such as the organic cations

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15177139?utm_src=pdf-interest
https://www.researchgate.net/publication/386729154_Evaluating_Lead-Based_vs_Lead-Free_Perovskites_for_Environmentally_Sustainable_Indoor_Photovoltaics
https://pmc.ncbi.nlm.nih.gov/articles/PMC12242721/
https://pubs.rsc.org/en/content/articlelanding/2025/se/d5se00717h
https://grafo.etsii.urjc.es/en/publication/espinosa-2015-solution/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

used in the perovskite structure.[5] However, the "cradle-to-grave" impact, which includes
disposal and potential leaching, remains a primary concern for lead-based materials.[3]

Table 1: Summary of Comparative Life Cycle Assessment Findings
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Impact Category

Lead-Based
Precursors (e.g.,
Pbl2)

Lead-Free
i Key
Alternatives (e.g.,

Snlz, Bi-based)

Considerations

Global Warming
Potential

Lower in some
manufacturing
scenarios due to
higher device
efficiency and longer

lifespan.[1]

Can be higher due to

lower device
o . The energy payback
efficiency, requiring ) )
] time of the solar cell is
more energy per unit N
o a critical factor.
of electricity

generated.

Human Toxicity
Potential (HTP)

Higher due to the
inherent toxicity of
lead. One study
calculated that Pblz
contributed 3.68% to
the global HTP of a

perovskite solar cell.

[6]

The organic
Generally lower, but
o components of the
the toxicity of )
] ] perovskite can also
alternatives and their ) o
contribute significantly

to the HTP. For

instance,

degradation products
must be considered.
For example, some )
) methylammonium
studies suggest o
iodide was found to
account for 62.31% of

the HTP in one study.
[6]

bismuth compounds
can exhibit toxicity

similar to lead.[7]

Ecotoxicity

High risk of lead
leaching into soil and
water ecosystems
upon device damage
or improper disposal.

[8]

Lower, but the

environmental fate Encapsulation and
and toxicity of tin, recycling strategies
bismuth, and other are crucial for
alternatives are still mitigating the

under investigation. ecotoxicity of both
Tin, for example, is lead-based and lead-

generally considered free devices.

less toxic than lead.[7]

Resource Depletion

Lead is a relatively
abundant and

inexpensive element.

The abundance and
cost of alternatives
like tin, bismuth, and
antimony vary and

can be a limiting factor
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for large-scale

production.

Comparative Toxicity Assessment

The direct toxicity of the precursor materials is a critical factor in their environmental impact
assessment. This is often evaluated through standardized toxicological tests on various
organisms.

A study comparing the cytotoxicity of lead-, tin-, and bismuth-based perovskite precursors on
human cells (lung and liver) and aquatic organisms (zebrafish embryos) provided valuable
quantitative data.[7][9] The results indicated that while tin-based precursors were generally less
toxic, bismuth-based precursors exhibited a toxicity profile similar to that of lead.[7]

Table 2: Comparative Acute Toxicity Data for Perovskite Precursors in Zebrafish Embryos

Precursor LC10 (mglL) LC25 (mglL) NOEC (mglL) LOEC (mgIL)
Pbl2 1.8 3.5 1 2.5
SnBr2 30 55 20 25
Bi(Ac)s 1.5 3.2 1 25

LC10/LC25: Lethal concentration for 10% and 25% of the population, respectively. NOEC: No-
Observed-Effect-Concentration. LOEC: Lowest-Observed-Effect-Concentration. Data sourced
from a study on zebrafish embryos.[7]

Experimental Protocols
Life Cycle Assessment (LCA) Methodology

A typical LCA for perovskite precursors involves the following stages:

o Goal and Scope Definition: Defining the purpose of the assessment, the functional unit (e.g.,
1 kWh of electricity generated), and the system boundaries (e.g., cradle-to-gate or cradle-to-
grave).
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 Life Cycle Inventory (LCI): Quantifying all inputs (energy, raw materials) and outputs
(emissions, waste) for each stage of the precursor's life cycle. This includes mining and
refining of raw metals, chemical synthesis of the precursor, and its incorporation into a
device.

 Life Cycle Impact Assessment (LCIA): Evaluating the potential environmental impacts of the
inputs and outputs identified in the LCI. This involves classifying impacts into categories such
as global warming potential, human toxicity potential, and ecotoxicity.

« Interpretation: Analyzing the results of the LCIA to draw conclusions and make
recommendations.

Aquatic Toxicity Testing Protocol (based on Zebrafish
Embryo Assay)

This protocol is a standard method for assessing the acute toxicity of chemical substances on
an aquatic vertebrate model.

o Test Organism: Zebrafish (Danio rerio) embryos are used due to their rapid development and
transparency, which allows for easy observation of developmental effects.

o Exposure Solutions: A series of geometrically increasing concentrations of the precursor
material (e.g., Pblz, SnBrz, Bi(Ac)s) are prepared in a standard embryo medium.[10] A control
group with no precursor is also included.

o Experimental Setup: Fertilized zebrafish embryos are placed in multi-well plates, with each
well containing a different concentration of the test substance. Typically, multiple embryos
are used for each concentration to ensure statistical significance.

o Exposure and Observation: The embryos are incubated for a set period (e.g., 96 hours)
under controlled conditions of temperature and light.[10] Mortality and sublethal endpoints
(e.g., hatching rate, developmental abnormalities) are recorded at regular intervals.

o Data Analysis: The collected data is used to determine key toxicity metrics such as the
median lethal concentration (LC50), NOEC, and LOEC.
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Caption: Lifecycle of Lead-Based Precursors
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Caption: Experimental Workflow for Aquatic Toxicity Assessment

Conclusion

The environmental impact assessment of lead-based precursors is a multifaceted issue. While
the inherent toxicity of lead is a significant concern, a comprehensive evaluation must consider
the entire life cycle of the material and its application.[5] Lead-free alternatives, while
promising, are not without their own environmental and performance challenges.[7] Tin-based
precursors currently appear to be a less toxic alternative, though further research is needed to
improve their stability and efficiency in devices. The development of robust encapsulation and
recycling technologies is paramount to mitigate the environmental risks associated with both
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lead-based and lead-free perovskite technologies, ensuring a sustainable path forward for
these promising materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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